N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide

• Molecular Formula: C15H9F3N2OS
• Molecular Weight: 322.31 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H9F3N2OS/c16-15(17,18)10-7-5-9(6-8-10)13(21)20-14-19-11-3-1-2-4-12(11)22-14/h1-8H,(H,19,20,21)
• InChI Key: ZHQHWYRRCLPFTA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(F)(F)F

Description

N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide, also known as BTA-1, is a chemical compound that has attracted attention in scientific research due to its potential pharmacological properties. BTA-1 belongs to the class of benzothiazole derivatives and has been studied for its ability to modulate various biological processes.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide is not fully understood. However, research has shown that N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide can inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has been shown to have various biochemical and physiological effects. Research has shown that N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has also been shown to reduce oxidative stress and increase the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1).

Advantages and Limitations for Lab Experiments

N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has several advantages for lab experiments. N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide is a small molecule that can easily penetrate cell membranes and reach intracellular targets. N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide is also relatively stable and can be stored for extended periods without significant degradation. However, N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has some limitations for lab experiments. N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has poor solubility in water, which can limit its use in aqueous-based experiments. Additionally, N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide research. One potential direction is to investigate the potential of N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide as a therapeutic agent for various diseases such as arthritis, colitis, and Parkinson's disease. Another potential direction is to investigate the mechanism of action of N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide in more detail to identify additional intracellular targets. Additionally, future research could focus on developing analogs of N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide with improved solubility and bioavailability.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide involves the reaction of 2-aminobenzothiazole with 4-trifluoromethylbenzoyl chloride in the presence of a base. The reaction yields N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide as a white solid with a melting point of 170-172°C.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has been extensively studied for its potential pharmacological properties. Research has shown that N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide can modulate various biological processes such as apoptosis, inflammation, and oxidative stress. N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has been shown to have anti-inflammatory effects in animal models of arthritis and colitis. Additionally, N-(1,3-benzothiazol-2-yl)-4-(trifluoromethyl)benzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.